Cas no 1708013-60-8 ((2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid)

• Product Name: (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid
• CAS No: 1708013-60-8
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5152191
• Update Time: 2025-05-20

(2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid

• Inchi： 1S/C9H11N3O3/c1-6-4-7-9(15)11(5-8(13)14)2-3-12(7)10-6/h4H,2-3,5H2,1H3,(H,13,14)
• InChI Key： JXIOGQFHNVIODK-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1CCN(CC(O)=O)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid

Introduction to (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic Acid (CAS No. 1708013-60-8)

(2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1708013-60-8, belongs to the pyrazolopyrazine class of heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, featuring a fused pyrazole-pyrazine system with an acetic acid moiety, makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The< strong>pyrazolopyrazine core of (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid is a key feature that contributes to its chemical and biological properties. This scaffold has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. Recent advancements in medicinal chemistry have highlighted the< strong>pyrazolopyrazine derivatives as versatile intermediates in the synthesis of novel bioactive molecules. The presence of the< strong>methyl and< strong>oxo substituents further enhances the compound's reactivity and selectivity, making it an attractive building block for medicinal chemists.

In the realm of drug development, the< strong>acetic acid moiety in (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid plays a crucial role in determining its pharmacokinetic properties. Acetic acid derivatives are well-known for their ability to modulate metabolic pathways and enhance drug bioavailability. The integration of this functional group into the pyrazolopyrazine core suggests potential applications in the design of drugs that target metabolic disorders or inflammatory conditions. Furthermore, the< strong>keto group at the 4-position adds another layer of complexity to the molecule's reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry.

The< strong>CAS number 1708013-60-8 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference or purchase this compound for their studies. The increasing interest in heterocyclic compounds like (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-acetic acid underscores their importance in modern pharmaceutical research. The compound's structural features make it a valuable tool for exploring new therapeutic avenues and developing innovative drug candidates.

Recent studies have demonstrated the< strong>pharmacological potential of pyrazolopyrazine derivatives in various disease models. For instance, some< strong>pyrazolopyrazine-based compounds have shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in cancer progression. The structural similarity between (2-Methyl-4-oxo-6,7-dihydro-4H-pyrazolo[1,5-a]pyразин)-acetic acid and these bioactive molecules suggests that it may exhibit similar pharmacological effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of (2-Methyl-4 oxo -6 ,7 -dihydro -4 H -py raz ol o [ 1 ,5 -a ] py razin -5 -yl ) -acetic acid involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of organic synthesis. The construction of the< strong>fused heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling reactions, have been employed to build this complex molecular architecture efficiently.

The< strong>spectroscopic characterization of this compound provides valuable insights into its structural integrity and chemical environment. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely used to confirm the identity and purity of (2-Methyl -4 oxo -6 ,7 -dihydro -4 H -py raz ol o [ 1 ,5 -a ] py razin -5 -yl ) -acetic acid . These analytical methods not only verify the compound's structure but also provide information about its conformational preferences and dynamic behavior.

In conclusion, (2-Methyl -4 oxo -6 ,7 -dihydro -4 H -py raz ol o [ 1 ,5 -a ] py razin -5 yl ) acetic acid (CAS No. 1708013 60 8) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery efforts aimed at addressing various human diseases. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.